Cas no 1334102-82-7 (4-methanesulfonyl-2,2-dimethylbutan-1-amine)

4-Methanesulfonyl-2,2-dimethylbutan-1-amine is a specialized organic compound featuring a sulfonyl group and a primary amine functionality within a branched hydrocarbon framework. Its structural design, incorporating a methanesulfonyl moiety and sterically hindered dimethyl groups, enhances stability and reactivity in synthetic applications. This compound is particularly valuable in pharmaceutical and agrochemical research, where its unique combination of electron-withdrawing and steric effects can influence reaction pathways or serve as a building block for bioactive molecules. The sulfonyl group may also facilitate further derivatization, making it a versatile intermediate. Its well-defined molecular architecture ensures consistent performance in targeted synthesis.
4-methanesulfonyl-2,2-dimethylbutan-1-amine structure
1334102-82-7 structure
Product Name:4-methanesulfonyl-2,2-dimethylbutan-1-amine
CAS No:1334102-82-7
MF:C7H17NO2S
MW:179.280380964279
CID:5149249
PubChem ID:53621874
Update Time:2025-11-02

4-methanesulfonyl-2,2-dimethylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 4-methanesulfonyl-2,2-dimethylbutan-1-amine
    • 1-Butanamine, 2,2-dimethyl-4-(methylsulfonyl)-
    • Inchi: 1S/C7H17NO2S/c1-7(2,6-8)4-5-11(3,9)10/h4-6,8H2,1-3H3
    • InChI Key: PVMUYZJMQKURPI-UHFFFAOYSA-N
    • SMILES: S(C)(CCC(C)(C)CN)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 201
  • XLogP3: 0.2
  • Topological Polar Surface Area: 68.5

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Additional information on 4-methanesulfonyl-2,2-dimethylbutan-1-amine

Comprehensive Guide to 4-Methanesulfonyl-2,2-dimethylbutan-1-amine (CAS No. 1334102-82-7): Properties, Applications, and Market Insights

4-Methanesulfonyl-2,2-dimethylbutan-1-amine (CAS No. 1334102-82-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This sulfonamide derivative is characterized by its unique molecular structure, which includes a methanesulfonyl group and a dimethylbutylamine moiety. Its chemical formula is C7H17NO2S, and it exhibits a molecular weight of 179.28 g/mol. The compound's distinct properties make it valuable for various applications, particularly in drug discovery and material science.

The growing interest in 4-methanesulfonyl-2,2-dimethylbutan-1-amine is driven by its potential as a building block in synthetic chemistry. Researchers are exploring its utility in creating novel bioactive molecules, especially in the development of central nervous system (CNS) therapeutics. Its structural features, such as the sulfonyl group, contribute to enhanced solubility and stability, which are critical for pharmaceutical formulations. Additionally, the compound's amine functionality allows for further derivatization, making it a versatile intermediate in organic synthesis.

In recent years, the demand for 4-methanesulfonyl-2,2-dimethylbutan-1-amine has surged due to its relevance in precision medicine and targeted drug delivery systems. With the rise of AI-driven drug discovery, this compound has been identified as a promising candidate for virtual screening and molecular docking studies. Its compatibility with high-throughput screening (HTS) platforms further enhances its appeal in modern pharmaceutical research. Moreover, the compound's potential role in neuroprotective agents aligns with the increasing focus on neurodegenerative diseases like Alzheimer's and Parkinson's.

The synthesis of 4-methanesulfonyl-2,2-dimethylbutan-1-amine typically involves multi-step reactions, including sulfonylation and amination processes. Advanced techniques such as flow chemistry and catalytic hydrogenation have been employed to improve yield and purity. Analytical methods like HPLC, NMR spectroscopy, and mass spectrometry are routinely used to characterize the compound, ensuring compliance with stringent quality standards. These methodologies are critical for maintaining the compound's integrity in GMP-certified production environments.

From a market perspective, 4-methanesulfonyl-2,2-dimethylbutan-1-amine is gaining traction among contract research organizations (CROs) and pharmaceutical manufacturers. The compound's niche applications in small-molecule drug development have positioned it as a high-value intermediate. Industry reports suggest a steady growth trajectory, fueled by increasing R&D investments in orphan drugs and rare disease therapies. Furthermore, the compound's compatibility with green chemistry principles aligns with the global shift toward sustainable chemical practices.

For researchers and industry professionals seeking reliable sources of 4-methanesulfonyl-2,2-dimethylbutan-1-amine, it is essential to partner with certified suppliers who adhere to rigorous quality control protocols. The compound's storage and handling require attention to moisture sensitivity and temperature stability, as these factors can impact its performance in downstream applications. As the scientific community continues to explore its potential, 1334102-82-7 remains a compound of significant interest in advancing cutting-edge therapeutics and innovative materials.

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